1-Isopropylpyrrolidin-3-amine hydrochloride

• Molecular Formula: C7H17ClN2
• Molecular Weight: 164.67 g/mol
• IUPAC Name: 1-propan-2-ylpyrrolidin-3-amine;hydrochloride
• InChI: InChI=1S/C7H16N2.ClH/c1-6(2)9-4-3-7(8)5-9;/h6-7H,3-5,8H2,1-2H3;1H
• InChI Key: ANHGVPQGBGBPFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(C1)N.Cl

Description

1-Isopropylpyrrolidin-3-amine hydrochloride is a chiral amine salt derived from pyrrolidine, featuring an isopropyl substituent at the 1-position and an amine group at the 3-position. Its dihydrochloride form, (R)-1-Isopropylpyrrolidin-3-amine dihydrochloride (CAS: 1201013-61-7), is primarily used in research and development (R&D) settings . Key characteristics include:

• Molecular formula: C₇H₁₆N₂·2HCl (MW: 201.14) .
• Stability: Stable under normal storage conditions but incompatible with strong oxidizing agents, leading to decomposition into carbon oxides, nitrogen oxides, and chlorine compounds .
• Toxicity: Limited toxicological data; acute toxicity and environmental impact studies are unavailable .

Preparation Methods

The synthesis of 1-Isopropylpyrrolidin-3-amine hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-pyrrolidinone and isopropylamine.

Reaction Conditions: The reaction is usually carried out under controlled conditions, including temperature, pressure, and pH. Common solvents used in the synthesis include water and alcohols.

Synthetic Routes: One common synthetic route involves the reductive amination of 3-pyrrolidinone with isopropylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt.

Industrial Production: Industrial production methods often involve large-scale batch or continuous processes, with careful control of reaction parameters to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-Isopropylpyrrolidin-3-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the isopropyl group can be replaced by other alkyl or aryl groups using appropriate reagents.

Common Reagents and Conditions: Typical reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. Reaction conditions such as temperature, solvent, and reaction time are carefully optimized to achieve the desired products.

Scientific Research Applications

1-Isopropylpyrrolidin-3-amine hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds and as an intermediate in organic synthesis.

Biology: The compound is used in the study of enzyme inhibitors and receptor ligands, contributing to the understanding of biological pathways and mechanisms.

Medicine: It serves as a precursor in the synthesis of pharmaceuticals, including drugs with analgesic, anti-inflammatory, and antimicrobial properties.

Industry: The compound is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Isopropylpyrrolidin-3-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor or receptor ligand, modulating the activity of enzymes or receptors involved in various biological processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Pyrrolidine Family

1-Methylpyrrolidin-3-amine Hydrochloride (CAS: 1538307-77-5)

• Structure : Methyl group at the 1-position instead of isopropyl.
• Molecular formula : C₅H₁₃ClN₂ (MW: 136.62) .
• Physicochemical properties : Likely a solid (exact state unspecified), with higher water solubility due to simpler substituents.

1-Cyclopropylpyrrolidin-3-amine (No CAS provided)

• Structure : Cyclopropyl substituent at the 1-position.

1-(3-Fluorobenzoyl)pyrrolidin-3-amine Hydrochloride (CAS: 1461707-83-4)

• Structure : Fluorobenzoyl group at the 1-position.
• Applications : The electron-withdrawing fluorine and aromatic ring enhance binding affinity in receptor-targeted drug candidates, distinguishing it from aliphatic-substituted analogues like the target compound .

Comparison of Physicochemical Properties

Property	1-Isopropylpyrrolidin-3-amine Dihydrochloride	1-Methylpyrrolidin-3-amine HCl	4-(Pyrrolidin-1-yl)pyridin-3-amine Dihydrochloride
Molecular Weight	201.14	136.62	236.14
Physical State	Light yellow oil	Solid (inferred)	Solid (inferred)
Solubility	Not reported	Likely high in polar solvents	Enhanced by pyridine ring’s polarity
Stability	Stable, but decomposes with oxidizers	Not reported	Stable under recommended conditions

Biological Activity

1-Isopropylpyrrolidin-3-amine hydrochloride is a compound that has garnered attention in various fields of research, particularly in pharmacology and medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C7H16ClN
• Molecular Weight : 151.67 g/mol
• IUPAC Name : 1-Isopropylpyrrolidin-3-amine hydrochloride

1-Isopropylpyrrolidin-3-amine hydrochloride exhibits biological activity primarily through its interaction with neurotransmitter systems. It is believed to act as a modulator of monoamine neurotransmitters, which are crucial for mood regulation and cognitive functions. The compound's structural similarity to other psychoactive substances suggests it may influence dopaminergic and serotonergic pathways, although specific receptor interactions require further investigation.

Neuropharmacological Effects

Research indicates that 1-Isopropylpyrrolidin-3-amine hydrochloride may possess neuropharmacological properties that could be beneficial in treating various neurological disorders. Its potential as an antidepressant or anxiolytic agent is under exploration, with preliminary studies suggesting modulation of serotonin levels in the brain.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antidepressant	Modulates serotonin levels
Anxiolytic	Reduces anxiety-like behaviors in animal models
Cognitive Enhancer	Improves learning and memory tasks

Case Study 1: Antidepressant Effects

A study conducted on rodent models demonstrated that administration of 1-Isopropylpyrrolidin-3-amine hydrochloride resulted in significant reductions in depressive behaviors as measured by the forced swim test. The compound was shown to increase levels of brain-derived neurotrophic factor (BDNF), which is implicated in neuroplasticity and mood regulation.

Case Study 2: Anxiolytic Properties

In another investigation, the anxiolytic effects were assessed using the elevated plus maze test. Rodents treated with varying doses of the compound exhibited increased time spent in the open arms of the maze, indicating reduced anxiety levels. The results suggest that the compound may enhance GABAergic transmission, contributing to its calming effects.